Cas no 2309344-68-9 (3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide
• CAS No: 2309344-68-9
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5355669
• Update Time: 2025-07-21

3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-1-methyl-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-5-carboxamide
• 5-(2,5-dimethoxyphenyl)-2-methyl-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrazole-3-carboxamide
• 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide

• Inchi： 1S/C23H27N3O4S/c1-26-20(13-19(25-26)18-12-17(28-2)4-5-21(18)29-3)22(27)24-15-23(7-9-30-10-8-23)16-6-11-31-14-16/h4-6,11-14H,7-10,15H2,1-3H3,(H,24,27)
• InChI Key： DNMLDCHYTYHCSU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C2=CC(C3C=C(C=CC=3OC)OC)=NN2C)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 603
• XLogP3: 3.2
• Topological Polar Surface Area: 103

Additional information on 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide

Comprehensive Analysis of 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide (CAS No. 2309344-68-9)

The compound 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide, identified by its CAS No. 2309344-68-9, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique combination of a pyrazole core, a dimethoxyphenyl moiety, and a thiophene-containing oxane ring, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide has surged due to their versatility in drug design. The pyrazole scaffold, in particular, is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a thiophene ring further enhances the compound's potential for targeting central nervous system (CNS) disorders, a hot topic in current biomedical research. This aligns with the growing interest in neurotherapeutics and precision medicine.

From a synthetic perspective, the preparation of CAS No. 2309344-68-9 involves multi-step organic reactions, including amide coupling and cyclization strategies. The presence of the dimethoxyphenyl group suggests potential interactions with G-protein-coupled receptors (GPCRs), which are a major focus in modern pharmacology. This has led to increased searches for "GPCR-targeting small molecules" and "pyrazole-based drug candidates" in scientific databases and AI-driven platforms like PubMed and Reaxys.

The compound's solubility, stability, and bioavailability are critical factors under investigation. Recent studies highlight the importance of oxane ring modifications to improve metabolic stability, a key concern in drug development. This resonates with the trending search queries such as "how to optimize drug-like properties" and "strategies for enhancing CNS penetration." The thiophene moiety, meanwhile, is often explored for its role in π-stacking interactions, a topic frequently discussed in computational chemistry forums.

In the context of green chemistry, researchers are also evaluating sustainable synthetic routes for 3-(2,5-dimethoxyphenyl)-1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-5-carboxamide. This aligns with the global push toward environmentally friendly synthesis, a subject gaining traction in both academic and industrial settings. Searches for "green synthesis of heterocycles" and "catalysis in drug discovery" reflect this shift in priorities.

In summary, CAS No. 2309344-68-9 represents a fascinating case study in the intersection of medicinal chemistry, drug design, and molecular pharmacology. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in areas like CNS drug development and GPCR modulation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation therapeutics.